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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of ATTO 590
amine, a fluorescent label widely used in life sciences for applications such as labeling of DNA,
RNA, and proteins.[1][2] Proper preparation and storage of these stock solutions are crucial for
ensuring the reliability and reproducibility of experimental results.

Introduction to ATTO 590 Amine

ATTO 590 is a rhodamine-based fluorescent dye characterized by its strong absorption, high
fluorescence quantum yield, and excellent thermal and photostability.[1][2] These properties
make it particularly suitable for single-molecule detection, high-resolution microscopy, and
other demanding fluorescence applications.[1][2][3] The amine-functionalized version of ATTO
590 allows for its covalent conjugation to various biomolecules.

Quantitative Data Summary

For accurate and reproducible experiments, it is essential to start with a precisely prepared
stock solution. The key properties of ATTO 590 amine are summarized in the table below.
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Property Value Reference
Molecular Weight (MW) 917 g/mol [1]
Excitation Wavelength (Aabs) 593 nm [1]
Emission Wavelength (Afl) 622 nm [1]
Molar Extinction Coefficient

1.2 x 10”5 M-1 cm-1 [1]
(emax)

Anhydrous Dimethylformamide
Recommended Solvents (DMF) or Dimethylsulfoxide [1]

(DMSO)

) -20°C, protected from light and

Recommended Storage (Solid) ] [4]

moisture
Recommended Storage (Stock )

-20°C, protected from light [4]

Solution)

Experimental Protocol: Preparing ATTO 590 Amine
Stock Solution

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of ATTO
590 amine.

Materials:

ATTO 590 amine (solid form)

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO) of high purity

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Centrifuge
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Procedure:

» Equilibration: Before opening, allow the vial containing the solid ATTO 590 amine to
equilibrate to room temperature for at least 15-20 minutes. This crucial step prevents the
condensation of moisture onto the hygroscopic dye, which can affect its stability and
reactivity.[1]

» Weighing: Due to the small quantities typically used, it is often more practical to dissolve the
entire contents of the manufacturer's vial rather than attempting to weigh out a specific
amount. The following steps assume the use of a 1 mg vial.

e Solvent Addition: Add the appropriate volume of anhydrous DMF or DMSO to the vial to
achieve the desired stock solution concentration. For a 10 mM stock solution from 1 mg of
ATTO 590 amine (MW = 917 g/mol ), add 109 uL of solvent.

o Calculation: (1 mg /917 g/mol ) / 10 mmol/L = 0.000109 L = 109 uL

» Dissolution: Tightly cap the vial and vortex thoroughly until all the dye has completely
dissolved. Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: To minimize freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into smaller, single-use volumes in microcentrifuge tubes. Store these
aliquots at -20°C, protected from light. When stored properly, the solid dye is stable for at
least three years, while the stability of the stock solution may be reduced depending on the
solvent quality.[4]

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the ATTO 590 amine stock
solution.
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Preparation

Start: ATTO 590 Amine (Solid)

Equilibrate Vial to Room Temperature

:

Add Anhydrous DMF or DMSO

:

Vortex to Dissolve

l

Aliguot into Single-Use Tubes

:

Store at -20°C (Protected from Light)

Stock Solution Ready for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparing Stock Solutions of ATTO 590 Amine: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378153#preparing-atto-590-amine-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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